Cas no 5236-91-9 (1-[(4-bromophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)propan-2-ol)

• Product Name: 1-[(4-bromophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)propan-2-ol
• CAS No: 5236-91-9
• MF: C₂₁H₁₇BrCl₂N₂O
• MW: 464.182482481003
• CID: 1577162
• PubChem ID: 2836201
• Update Time: 2025-04-21

1-[(4-bromophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)propan-2-ol
• 1-(4-Bromo-phenylamino)-3-(3,6-dichloro-carbazol-9-yl)-propan-2-ol
• 9H-Carbazole-9-ethanol, alpha-[[(4-bromophenyl)amino]methyl]-3,6-dichloro-
• 1-(4-bromoanilino)-3-(3,6-dichlorocarbazol-9-yl)propan-2-ol
• Oprea1_586041
• F0191-4618
• 1-[(4-bromophenyl)amino]-3-(3,6-dichloro-9H-carbazol-9-yl)-2-propanol
• 1-((4-bromophenyl)amino)-3-(3,6-dichloro-9H-carbazol-9-yl)propan-2-ol
• Oprea1_030670
• AKOS016332752
• STK833637
• AKOS000630591
• DTXSID30385473
• SCHEMBL410748
• 1-(4-bromoanilino)-3-(3,6-dichloro-9H-carbazol-9-yl)-2-propanol
• 331235-98-4
• 5236-91-9

• Inchi： 1S/C21H17BrCl2N2O/c22-13-1-5-16(6-2-13)25-11-17(27)12-26-20-7-3-14(23)9-18(20)19-10-15(24)4-8-21(19)26/h1-10,17,25,27H,11-12H2
• InChI Key： NDSIFUBZUKXXRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC(CN1C2C=CC(=CC=2C2=CC(=CC=C12)Cl)Cl)O

Computed Properties

• Exact Mass: 461.99031
• Monoisotopic Mass: 461.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.2Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 660.3°C at 760 mmHg
• Flash Point: 353.1°C
• Refractive Index: 1.681
• PSA: 37.19